N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H12N6OS/c17-10-12-6-4-5-9-14(12)18-15(23)11-24-16-19-20-21-22(16)13-7-2-1-3-8-13/h1-9H,11H2,(H,18,23)
• InChI Key: NSUICPQYJBMPNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol

Description

N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CTAP is a tetrazole-based compound that has been synthesized through a variety of methods and has been studied for its mechanism of action and potential biochemical and physiological effects.

Mechanism of Action

N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide acts as a competitive antagonist of the mu-opioid receptor, binding to the receptor and preventing the activation of downstream signaling pathways that are involved in the modulation of pain and addiction. N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to have high affinity and selectivity for the mu-opioid receptor, making it a promising therapeutic agent for the treatment of pain and addiction.
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to have significant effects on the central nervous system, particularly in the modulation of pain and addiction. N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to be effective in reducing opioid-induced hyperalgesia and opioid tolerance, making it a potential alternative to traditional opioid pain medications. N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has also been shown to reduce the rewarding effects of opioids and other drugs of abuse, making it a potential treatment for addiction.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has several advantages for use in laboratory experiments, including its high affinity and selectivity for the mu-opioid receptor and its ability to act as a competitive antagonist. However, N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, including further studies to determine its safety and efficacy in humans, the development of new synthetic methods for N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, and the exploration of its potential as a therapeutic agent for other conditions, such as depression and anxiety. Additionally, N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide may be used as a tool for studying the mu-opioid receptor and its interactions with other compounds, leading to a better understanding of the mechanisms involved in pain and addiction.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been achieved through various methods, including the reaction of 2-cyanophenylboronic acid with 5-phenyltetrazole-1-thiol in the presence of a palladium catalyst. Other methods include the reaction of 2-cyanophenyl isothiocyanate with 5-phenyltetrazole and the reaction of 2-cyanophenyl acetic acid with 5-phenyltetrazole-1-thiol in the presence of thionyl chloride.

Scientific Research Applications

N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and addiction. N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to be a potent and selective antagonist of the mu-opioid receptor, which is involved in the modulation of pain and addiction. N-(2-cyanophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has also been studied for its potential as a tool for studying the mu-opioid receptor and its interactions with other compounds.